Cas no 104876-17-7 (1-Pyrrolidinecarboxylic acid)

• Product Name: 1-Pyrrolidinecarboxylic acid
• CAS No: 104876-17-7
• MF: C₅H₉NO₂
• MW: 115.130461454391
• CID: 1097455
• PubChem ID: 9920378
• Update Time: 2025-04-20

1-Pyrrolidinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid
• SCHEMBL76824
• 104876-17-7
• Pyrrolidincarbonsaure
• DB-132970
• DB-130516
• Pyrrolidinecarboxylic acid
• NYCVCXMSZNOGDH-UHFFFAOYSA-N
• Pyrrolidine-1-carboxylic Acid

• Inchi： 1S/C5H9NO2/c7-5(8)6-3-1-2-4-6/h1-4H2,(H,7,8)
• InChI Key： NYCVCXMSZNOGDH-UHFFFAOYSA-N
• SMILES： OC(N1CCCC1)=O

Computed Properties

• Exact Mass: 115.06337
• Monoisotopic Mass: 115.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 96.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54